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Compound of Interest

Compound Name:
Hexanoic acid, 5-hydroxy-, methyl

ester, (5R)-

CAS No.: 244006-10-8

Cat. No.: B3254765

Get Quote

Technical Guide: (5R)- vs. (5S)-Methyl 5-
Hydroxyhexanoate
Stereochemical Foundation
Methyl 5-hydroxyhexanoate (CAS: 62593-13-9 for racemate) is a chiral ester characterized by

a secondary hydroxyl group at the C5 position. The stereochemistry at this center dictates the

molecule's biological activity, particularly its role as a precursor to the pheromone and flavor

compound

-hexalactone.

Absolute Configuration (CIP Rules)
The chirality is defined by the spatial arrangement of substituents around Carbon-5. According

to Cahn-Ingold-Prelog (CIP) priority rules:

-OH (Oxygen, Atomic #8)
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Priority 1

-(CH

)

COOCH

(Alkyl chain ending in ester)

Priority 2

-CH

(Methyl group)

Priority 3

-H (Hydrogen)

Priority 4

(5R)-Isomer: When H is oriented away from the viewer, the sequence 1

2

3 follows a clockwise direction.

(5S)-Isomer: The sequence 1

2

3 follows a counter-clockwise direction.

Structural Relationship to Bioactive Lactones
Acid-catalyzed cyclization of methyl 5-hydroxyhexanoate yields

-hexalactone. The stereochemistry is conserved during this transformation:

(5S)-Methyl 5-hydroxyhexanoate
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(S)-(-)-

-Hexalactone (Bioactive pheromone for Rhagoletis fruit flies).

(5R)-Methyl 5-hydroxyhexanoate

(R)-(+)-

-Hexalactone.

Chiral Precursor Lactone Product (Cyclization)

(5S)-Methyl 5-hydroxyhexanoate
(Prelog Priority: OH > Chain > Me)

(5R)-Methyl 5-hydroxyhexanoate
(Enantiomer)

(S)-(-)-Delta-Hexalactone
(Bioactive Pheromone)

 Acid Cat. (-MeOH)

(R)-(+)-Delta-Hexalactone
(Often Inactive/Repellent)

 Acid Cat. (-MeOH)

Click to download full resolution via product page

Figure 1: Stereochemical correlation between the hydroxy ester precursors and their

corresponding lactones.

Synthesis and Production Strategies
High-enantiomeric excess (ee) production is critical for pheromone studies, as insect olfactory

receptors are often highly enantioselective.

Method A: Enzymatic Kinetic Resolution (Biocatalysis)
This is the preferred method for obtaining high optical purity (>99% ee) under mild conditions.

Candida antarctica Lipase B (CALB) displays strong stereoselectivity for secondary alcohols,

following the Kazlauskas Rule.

Mechanism: CALB preferentially acylates the (R)-enantiomer of secondary alcohols when a

vinyl ester is used as the acyl donor.
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Outcome:

The (R)-enantiomer is converted to the acetate ester.

The (5S)-enantiomer remains as the unreacted alcohol.

Protocol: Kinetic Resolution of Racemic Methyl 5-
Hydroxyhexanoate

Substrate: Dissolve rac-methyl 5-hydroxyhexanoate (10 mM) in dry hexane or MTBE.

Acyl Donor: Add Vinyl Acetate (5 equivalents).

Catalyst: Add Immobilized CALB (e.g., Novozym 435) (20 mg/mmol substrate).

Incubation: Shake at 30°C, 200 rpm. Monitor conversion by GC.

Termination: Stop reaction at ~50% conversion (typically 24-48 hours).

Purification: Filter enzyme. Separate (S)-alcohol from (R)-acetate via column

chromatography (Silica gel; Hexane/EtOAc gradient).

Method B: Asymmetric Hydrogenation (Chemical)
For large-scale synthesis of a single enantiomer without the 50% yield limit of kinetic resolution.

Substrate: Methyl 5-oxohexanoate.

Catalyst: RuCl

[(S)-BINAP] (for S-alcohol) or RuCl

[(R)-BINAP] (for R-alcohol).

Conditions: H

(4-10 atm), MeOH, 60-100°C.

Yield/Selectivity: Typically >95% yield and >98% ee.
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Racemic Methyl 5-hydroxyhexanoate

Kinetic Resolution
(Organic Solvent, 30°C)

Vinyl Acetate
(Acyl Donor)

Candida antarctica Lipase B
(Novozym 435)

Catalyst

(5S)-Methyl 5-hydroxyhexanoate
(Unreacted Alcohol)

>99% ee

Slow Reacting

(5R)-Acetate Derivative
(Acylated Product)

Fast Reacting (Kazlauskas Rule)

Click to download full resolution via product page

Figure 2: Workflow for the enzymatic kinetic resolution of methyl 5-hydroxyhexanoate using

CALB.

Analytical Characterization
Distinguishing the isomers requires chiral chromatography due to their identical boiling points

and refractive indices.

Chiral Gas Chromatography (GC)[1]
Column: Cyclodextrin-based capillary columns (e.g., Rt-

DEXsm, Cyclosil-B, or equivalent permethylated

-cyclodextrin phases).

Dimensions: 30 m

0.25 mm ID

0.25
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m film.

Carrier Gas: Helium or Hydrogen (constant flow 1.0 mL/min).

Temperature Program:

Initial: 60°C (hold 2 min).

Ramp: 2°C/min to 140°C.

Hold: 5 min.

Elution Order: Typically, on

-DEX columns, the (S)-isomer elutes before the (R)-isomer, though this must be confirmed
with authentic standards as elution orders can reverse based on specific cyclodextrin
derivatization.

Optical Rotation
While specific rotation

values depend on concentration and solvent, the sign of rotation is a quick diagnostic tool for
the corresponding lactones derived from the esters:

(S)-Isomer derived Lactone: Levorotatory (-) in CHCl

.

(R)-Isomer derived Lactone: Dextrorotatory (+) in CHCl

.

Biological & Industrial Significance[2]
Pheromone Biochemistry
The (5S)-isomer is the biosynthetic precursor to (S)-(-)-

-hexalactone, a sex pheromone component for the buckthorn fruit fly (Rhagoletis batava) and a
component of the volatile profile of various Bactrocera species.
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Behavioral Impact: Male flies produce the (S)-lactone. Females are attracted to the (S)-

isomer but may be indifferent or repelled by the (R)-isomer.

Research Implication: Using racemic mixtures in field trials can yield false negatives if the

(R)-isomer acts as an antagonist.

Flavor & Fragrance
In the flavor industry, "nature-identical" coconut and creamy notes are derived from

-hexalactone. The (S)-enantiomer often possesses a softer, more natural creamy odor,
whereas the (R)-enantiomer can have a sharper, more chemical quality.

Summary of Properties
Property

(5S)-Methyl 5-
hydroxyhexanoate

(5R)-Methyl 5-
hydroxyhexanoate

Configuration S (Sinister/Left) R (Rectus/Right)

Prelog Priority Counter-Clockwise Clockwise

CALB Reactivity Slow (Unreacted in KR) Fast (Acylated in KR)

Lactone Product
(S)-(-)-

-Hexalactone

(R)-(+)-

-Hexalactone

Bioactivity Pheromone Attractant Potential Antagonist/Inactive
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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